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Compound of Interest

Compound Name:
1-[(3-Methylpentan-2-

yl)amino]propan-2-ol

Cat. No.: B13233881

Get Quote

Executive Summary & Structural Context
Compound: 1-[(3-Methylpentan-2-yl)amino]propan-2-ol Molecular Formula: C

H

NO Exact Mass: 159.1623 Da

This guide provides a rigorous framework for the structural validation of 1-[(3-Methylpentan-2-
yl)amino]propan-2-ol. Often encountered as a secondary amine intermediate in the synthesis

of sterically hindered ligands or pharmaceutical actives, this molecule presents unique

characterization challenges due to its multiple stereocenters.

The molecule is typically synthesized via the nucleophilic ring-opening of propylene oxide by 3-

methylpentan-2-amine. Consequently, unless enantiopure starting materials are used, the

product exists as a mixture of diastereomers (up to four pairs of enantiomers), which

significantly impacts the NMR spectral complexity.
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Mass Spectrometry (MS) Analysis
Objective: Confirm molecular weight and validate structural connectivity via fragmentation

patterns.

Ionization & Molecular Ion[1]
Technique: ESI-MS (Positive Mode) or EI-MS (70 eV).

Molecular Ion ([M+H]

): Expected at m/z 160.17.

Radical Cation (EI, M

): Expected at m/z 159. (Often weak in aliphatic amines due to rapid fragmentation).

Fragmentation Logic (Electron Impact)
The fragmentation is driven by

-cleavage adjacent to the nitrogen atom and the oxygen atom. The stability of the resulting
iminium ions dictates the base peak.

Primary Fragmentation Pathways:

-Cleavage (Amine side): Loss of the alkyl chain from the pentyl group.

-Cleavage (Alcohol side): Loss of the hydroxymethyl or methyl group.

McLafferty Rearrangement: Less likely due to the specific branching but possible if chain

length permits.

Predicted Key Fragments (EI-MS):
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m/z
Fragment Structure
(Proposed)

Mechanism

159 Molecular Ion

114
Loss of hydroxyethyl or propyl

tail

100 -cleavage losing the

hydroxypropyl tail

59

Hydroxypropyl cation

(characteristic of 2-

hydroxypropyl chains)

44
Base peak candidate (

-cleavage of the amine)

Visualization: Fragmentation Pathway
The following diagram illustrates the logical fragmentation tree for structural confirmation.

Molecular Ion
[M]+ m/z 159

α-Cleavage
(Propyl side)

α-Cleavage
(Pentyl side)

Fragment A
m/z 114

(Loss of C2H5O)

Fragment C
m/z 59

(Hydroxypropyl)

Fragment B
m/z 44

(Base Peak Candidate)

Click to download full resolution via product page

Caption: Logical fragmentation pathways for EI-MS analysis of 1-[(3-Methylpentan-2-
yl)amino]propan-2-ol.
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Infrared Spectroscopy (IR)
Objective: Identification of functional groups (Secondary Amine, Secondary Alcohol).[1]

Key Absorption Bands
Data should be collected on a neat oil film (ATR-FTIR) for maximum resolution.

Wavenumber (cm

)
Assignment Description

3300 - 3450 and

Broad, strong band. The O-H

stretch typically masks the

weaker N-H stretch.

2850 - 2980

Strong aliphatic stretches

(methyl/methylene). Distinct

shoulder for

vs

.

1450 - 1470 Bending vibrations.

1370 - 1385

Gem-dimethyl or isopropyl-

type doublet (characteristic of

the 3-methylpentan-2-yl and

propan-2-ol methyls).

1050 - 1150 and

Strong bands. C-O (secondary

alcohol) typically ~1100 cm

. C-N stretch ~1180 cm

.

Nuclear Magnetic Resonance (NMR)
Objective: Stereochemical assignment and carbon skeleton mapping. Solvent: CDCl
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(referenced to 7.26 ppm for

H, 77.16 ppm for

C).

Stereochemical Complexity
The molecule contains three chiral centers:

C2 of the pentane chain.

C3 of the pentane chain.[2]

C2 of the propanol chain.[3][4]

This results in

stereoisomers. In a non-stereoselective synthesis, you will observe four sets of diastereomeric
signals.

Action: If the spectrum appears "messy" with split peaks, do not assume impurity. Integration

must sum to the correct proton count across the multiplet clusters.

H NMR Assignments (Predicted)
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(ppm) Multiplicity Integral Assignment Notes

0.85 - 0.95

Multiplet

(overlapping

triplets/doublets)

6H

Terminal

(Pentyl C5) +

Methyl at Pentyl

C3

The methyl at C3

and the terminal

ethyl group often

overlap.

1.05 - 1.15
Doublet (

Hz)
3H

Methyl at Pentyl

C2

Characteristic

doublet of the

amine anchor.

1.18 - 1.25
Doublet (

Hz)
3H

Methyl at Propyl

C3

Terminal methyl

of the

isopropanol

group.

1.30 - 1.60 Multiplet 3H
Pentyl C3-H +

Pentyl C4-

Complex region

due to

diastereomers.

2.40 - 2.80 Multiplet 3H
(Pentyl C2) +

(Propyl C1)

The

adjacent to the

amine is

diastereotopic

(ABX system).

3.65 - 3.85 Multiplet 1H (Propyl C2)
Deshielded by

oxygen.

2.0 - 3.0 Broad Singlet 2H +

Exchangeable.

Shift varies with

concentration/mo

isture.

C NMR Assignments (Predicted)
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(ppm) Carbon Type Assignment

65.0 - 68.0 CH (Propyl C2)

55.0 - 60.0 CH (Pentyl C2)

52.0 - 55.0 CH
(Propyl C1)

38.0 - 42.0 CH Pentyl C3 (Methine)

25.0 - 28.0 CH Pentyl C4 (Methylene)

20.0 - 22.0 CH Methyl on Propyl C2

15.0 - 18.0 CH Methyl on Pentyl C2

12.0 - 14.0 CH Methyl on Pentyl C3

10.0 - 12.0 CH Terminal Pentyl C5

Experimental Protocols
Sample Preparation for NMR
To ensure high-resolution data and minimize exchange broadening of NH/OH protons:

Mass: Weigh ~10-15 mg of the oil.

Solvent: Dissolve in 0.6 mL of CDCl

(99.8% D) containing 0.03% TMS.

Drying: If the sample is hygroscopic (common for amino-alcohols), filter the solution through

a small plug of anhydrous

or activated molecular sieves directly into the NMR tube.
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D

O Shake (Optional): To confirm NH/OH peaks, add 1 drop of D

O, shake, and re-acquire. The broad singlet at 2.0-3.0 ppm should disappear.

Characterization Workflow
The following diagram outlines the decision logic for validating the compound's identity and

purity.

Crude Sample

FT-IR Analysis
Check for OH/NH (~3300) & C-O (~1100)

MS (ESI/EI)
Confirm m/z 159/160

1H NMR (CDCl3)
Check Integration Ratio (21H total)

Complexity Check:
Are peaks split/broad?

Single Isomer
(Sharp peaks)

No

Diastereomeric Mix
(Multiplets/Shoulders)

Yes

Report as Diastereomeric Mixture
(Do not repurify unless chiral sep required)

Click to download full resolution via product page

Caption: Step-by-step decision tree for spectroscopic validation of 1-[(3-Methylpentan-2-
yl)amino]propan-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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